Cas no 1175052-20-6 ((3R)-3-fluoropyrrolidin-2-one)

• Product Name: (3R)-3-fluoropyrrolidin-2-one
• CAS No: 1175052-20-6
• MF: C₄H₆FNO
• MW: 103.094944477081
• CID: 1100624
• PubChem ID: 55299059
• Update Time: 2025-06-14

(3R)-3-fluoropyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (3R)-3-fluoro-2-Pyrrolidinone
• (3R)-3-fluoropyrrolidin-2-one
• (R)-3-fluoropyrrolidin-2-one
• OPUUXPIAXCZUOB-GSVOUGTGSA-N
• 1175052-20-6
• AKOS006376582
• SCHEMBL14917365
• F88318
• MFCD19227513

• Inchi： 1S/C4H6FNO/c5-3-1-2-6-4(3)7/h3H,1-2H2,(H,6,7)/t3-/m1/s1
• InChI Key： OPUUXPIAXCZUOB-GSVOUGTGSA-N
• SMILES： F[C@H]1C(NCC1)=O

Computed Properties

• Exact Mass: 103.043341977g/mol
• Monoisotopic Mass: 103.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (3R)-3-fluoropyrrolidin-2-one

Comprehensive Overview of (3R)-3-fluoropyrrolidin-2-one (CAS No. 1175052-20-6): Properties, Applications, and Industry Insights

The compound (3R)-3-fluoropyrrolidin-2-one (CAS No. 1175052-20-6) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluorine substituent at the 3-position of the pyrrolidin-2-one ring, make it a valuable intermediate for drug discovery and material science. This article delves into its chemical properties, synthesis routes, and emerging applications while addressing trending queries such as "fluoropyrrolidinone derivatives in medicine" and "sustainable synthesis of fluorinated compounds."

Chemically, (3R)-3-fluoropyrrolidin-2-one belongs to the class of γ-lactams, characterized by a five-membered ring containing an amide group. The presence of fluorine enhances its metabolic stability and bioavailability, a trait highly sought after in the development of small-molecule therapeutics. Researchers frequently explore its role in modulating biological targets, particularly in central nervous system (CNS) drug design, where fluorinated compounds exhibit improved blood-brain barrier penetration. Recent studies highlight its utility in crafting protease inhibitors and kinase modulators, aligning with the industry's focus on precision medicine.

Synthesis of 1175052-20-6 typically involves asymmetric fluorination strategies or enzymatic resolution to achieve the desired (3R)-stereochemistry. Innovations in green chemistry have spurred interest in catalytic methods using organofluorine reagents, reducing reliance on hazardous precursors. A 2023 publication in Advanced Synthesis & Catalysis demonstrated a biocatalytic approach to synthesize enantiopure 3-fluoropyrrolidinones, addressing the demand for eco-friendly processes—a topic frequently searched as "green synthesis of fluorinated building blocks."

The compound's versatility extends beyond pharmaceuticals. In materials science, (3R)-3-fluoropyrrolidin-2-one serves as a precursor for high-performance polymers with enhanced thermal stability, relevant to industries exploring "fluorinated materials for electronics." Its polar aprotic nature also makes it a candidate for specialty solvents in lithium-ion batteries, coinciding with the surge in "energy storage innovations" searches.

Market trends indicate growing demand for chiral fluorinated intermediates, driven by the rise of targeted therapies and personalized medicine. Analysts project a CAGR of 8.2% for fluorinated compounds in drug development through 2030, with 1175052-20-6 positioned as a key player. Regulatory agencies emphasize thorough ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity) for such molecules, reflecting user queries like "safety of fluoropyrrolidinone derivatives."

In conclusion, (3R)-3-fluoropyrrolidin-2-one exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences and advanced materials, resonating with global priorities such as sustainable drug development and clean energy technologies. As research progresses, this compound will likely remain a focal point for interdisciplinary breakthroughs.